Cas no 1619264-49-1 (2-Bromooxazole-5-carboxylic acid hydrate)

2-Bromooxazole-5-carboxylic acid hydrate structure
1619264-49-1 structure
Product Name:2-Bromooxazole-5-carboxylic acid hydrate
CAS No:1619264-49-1
MF:C4H4BrNO4
MW:209.982860565186
MDL:MFCD26743661
CID:2156655
PubChem ID:71710956
Update Time:2025-04-21

2-Bromooxazole-5-carboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

    • 2-Bromooxazole-5-carboxylic acid hydrate
    • DB-227674
    • 1619264-49-1
    • DS-2983
    • AKOS022171725
    • 2-bromo-1,3-oxazole-5-carboxylic acid;hydrate
    • 2-Bromooxazole-5-carboxylicacidhydrate
    • C4H4BrNO4
    • 2-bromo-1,3-oxazole-5-carboxylic acid hydrate
    • MDL: MFCD26743661
    • Inchi: 1S/C4H2BrNO3.H2O/c5-4-6-1-2(9-4)3(7)8;/h1H,(H,7,8);1H2
    • InChI Key: NVFBWFLTBJBWMO-UHFFFAOYSA-N
    • SMILES: BrC1=NC=C(C(=O)O)O1.O

Computed Properties

  • Exact Mass: 208.93237Da
  • Monoisotopic Mass: 208.93237Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • Melting Point: N/A℃

2-Bromooxazole-5-carboxylic acid hydrate Security Information

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